2-(Chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C7H9ClN2O2/c8-3-6-9-10-7(12-6)5-1-2-11-4-5/h5H,1-4H2
• InChI Key: GAEIWIRUJRAWDJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C2=NN=C(O2)CCl
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol

Description

2-(Chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole (CMO) is a five-membered heterocyclic compound that is widely used in organic synthesis. It is a versatile intermediate that can be used in a variety of applications including the synthesis of pharmaceuticals, agrochemicals, and polymers. CMO has also been used in the synthesis of biologically active compounds such as antibiotics and anticancer agents. CMO has several advantages over other compounds such as its low toxicity, high reactivity, and low cost.

Scientific Research Applications

Insecticidal Applications

1,3,4-oxadiazole derivatives, including structures like 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole, have been explored for their potential as insecticidal agents. The preparation of these compounds involves the conversion of 3-hydroxymethyl derivatives to 3-chloromethyl derivatives, which are then used to prepare insecticidal thiophosphates and dithiophosphates (Rufenacht, 1972).

Preparation of Heterocyclic Compounds

2-(Chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole is used in the synthesis of various heterocyclic compounds. This is exemplified by the preparation of 2-alkoxy-5-chloromethyl-1,3,4-thiadiazoles and related compounds, which are used to create a range of heterocyclic structures (Rufenacht, 1972).

Mesomorphic Behaviour and Photo-luminescent Properties

1,3,4-oxadiazole derivatives have been studied for their mesomorphic behavior and photo-luminescent properties. These compounds display a range of phase behaviors and exhibit strong fluorescence emissions, indicating their potential in photoluminescent materials (Han, Wang, Zhang, & Zhu, 2010).

Synthesis of Functional Derivatives

The compound is also instrumental in the synthesis of functional derivatives of indoles and oxadiazoles. This highlights its versatility in creating a wide range of compounds with varying substituents (Alyab’ev, Kravchenko, & Ivashchenko, 2009).

Synthesis of Novel Derivatives

2-(Chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole serves as a multifunctional synthon in the synthesis of various oxadiazole derivatives, showing its broad applicability in chemical synthesis (Stepanov, Dashko, & Stepanova, 2019).

Spectral Characteristics

The compound has been studied for its spectral characteristics, such as its UV-Vis spectroscopy and fluorescent spectroscopy, indicating its potential use in materials science for creating luminescent materials (Tong, 2011).